Cas no 1261816-58-3 (3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol
• CAS No: 1261816-58-3
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4791749
• Update Time: 2025-05-19

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H9ClF3NO/c14-10-4-5-11(18-12(10)7-19)8-2-1-3-9(6-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： FCPQAOPYKKNQJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC=C(C(F)(F)F)C=2)=NC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol: A Comprehensive Overview

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol, also known by its CAS registry number CAS No. 1261816-58-3, is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring substituted with a chlorine atom at position 3, a trifluoromethyl-substituted phenyl group at position 6, and a hydroxymethyl group at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation or reduction processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its manufacturing.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that pyridine derivatives like CAS No. 1261816-58-3 exhibit significant biological activity, particularly in anti-inflammatory and anticancer assays. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its medicinal applications, 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol has shown promise in the field of agrochemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in controlled environments have indicated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants.

The electronic properties of this compound also make it an attractive candidate for use in organic electronics. The presence of electron-withdrawing groups like the trifluoromethyl substituent and the hydroxymethyl group enhances the molecule's conjugation and charge transport capabilities. Recent studies published in the Nature Materials journal have explored its potential as an active layer material in organic photovoltaic devices, where it demonstrated improved charge carrier mobility and device efficiency.

The physical properties of CAS No. 1261816-58-3, including its melting point, boiling point, and solubility characteristics, are critical factors influencing its application suitability. Experimental data indicate that this compound has a high melting point due to strong intermolecular hydrogen bonding interactions between the hydroxymethyl group and other substituents. Its solubility in polar solvents like water and methanol further enhances its utility in various chemical processes.

In terms of environmental impact, researchers have conducted extensive studies on the biodegradation and toxicity profiles of 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol. Results from eco-toxicological assessments suggest that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure studies are still required to fully understand its ecological footprint.

The increasing demand for sustainable chemical solutions has driven interest in recycling and reusing compounds like CAS No. 1261816-58-3. Recent innovations in catalytic recycling methods have enabled the recovery of this compound from waste streams, reducing resource depletion and waste generation during industrial processes.

In conclusion, 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-methanol, with its unique chemical structure and diverse applications across multiple disciplines, represents a valuable addition to the arsenal of modern chemical compounds. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings for years to come.